Cas no 2137501-50-7 (1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole)

1-Methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole is a boron-containing heterocyclic compound, primarily utilized as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include stability under typical handling conditions, facilitated by the tetramethyl-1,3,2-dioxaborolane protecting group, which enhances shelf life and reactivity control. The benzodiazole core offers versatility in cross-coupling reactions, particularly Suzuki-Miyaura couplings, enabling efficient construction of complex aromatic systems. The methyl substitution at the 1-position further improves solubility and compatibility with diverse reaction conditions. This compound is valued for its reliability in generating functionalized heterocycles, making it a practical choice for medicinal chemistry and materials science applications.
1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole structure
2137501-50-7 structure
Product Name:1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole
CAS No:2137501-50-7
MF:C14H19BN2O2
MW:258.123863458633
CID:5463686
PubChem ID:140822134
Update Time:2025-10-28

1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 1-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole
    • Inchi: 1S/C14H19BN2O2/c1-13(2)14(3,4)19-15(18-13)10-7-6-8-11-12(10)17(5)9-16-11/h6-9H,1-5H3
    • InChI Key: JXIVZJPQVXUGDX-UHFFFAOYSA-N
    • SMILES: C1N(C)C2=C(B3OC(C)(C)C(C)(C)O3)C=CC=C2N=1

1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26947234-0.05g
1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole
2137501-50-7 95.0%
0.05g
$524.0 2025-03-20
Enamine
EN300-26947234-0.1g
1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole
2137501-50-7 95.0%
0.1g
$684.0 2025-03-20
Enamine
EN300-26947234-0.25g
1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole
2137501-50-7 95.0%
0.25g
$977.0 2025-03-20
Enamine
EN300-26947234-0.5g
1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole
2137501-50-7 95.0%
0.5g
$1539.0 2025-03-20
Enamine
EN300-26947234-1.0g
1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole
2137501-50-7 95.0%
1.0g
$1971.0 2025-03-20
Enamine
EN300-26947234-2.5g
1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole
2137501-50-7 95.0%
2.5g
$3865.0 2025-03-20
Enamine
EN300-26947234-5.0g
1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole
2137501-50-7 95.0%
5.0g
$5719.0 2025-03-20
Enamine
EN300-26947234-10.0g
1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole
2137501-50-7 95.0%
10.0g
$8480.0 2025-03-20
Enamine
EN300-26947234-1g
1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole
2137501-50-7 95%
1g
$1971.0 2023-09-11
Enamine
EN300-26947234-5g
1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole
2137501-50-7 95%
5g
$5719.0 2023-09-11

Additional information on 1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole

Introduction to 1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole (CAS No. 2137501-50-7) and Its Emerging Applications in Chemical Biology

The compound 1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole, identified by the CAS number 2137501-50-7, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework integrating a benzodiazole core with a tetramethyl-substituted boronic ester moiety, has garnered considerable attention due to its versatile applications in synthetic chemistry and drug discovery. The benzodiazole moiety, renowned for its role in central nervous system modulation, combined with the boronic ester functionality, enhances its utility in cross-coupling reactions and bioconjugation strategies.

In recent years, the development of boronic acid derivatives has been instrumental in enabling efficient Suzuki-Miyaura cross-coupling reactions, which are pivotal for constructing complex organic molecules. The presence of the tetramethyl-1,3,2-dioxaborolan-2-yl group in this compound not only improves stability but also facilitates selective transformations under mild conditions. This attribute makes it an attractive candidate for medicinal chemists aiming to develop novel benzodiazole-based therapeutics with improved pharmacokinetic profiles.

One of the most compelling aspects of 1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole is its potential application in the synthesis of bioactive molecules. The benzodiazole scaffold is a well-established pharmacophore in the treatment of anxiety disorders and seizure conditions, while the boronic ester functionality allows for facile introduction of diverse substituents through palladium-catalyzed reactions. This flexibility has been exploited in recent studies to generate libraries of benzodiazole derivatives with tailored biological activities.

Recent research highlights have demonstrated the utility of this compound in the development of targeted therapeutics. For instance, studies have shown that derivatives of this molecule exhibit inhibitory effects on specific enzymes implicated in neurodegenerative diseases. The ability to modify the benzodiazole core while retaining the boronic ester handle provides a powerful platform for structure-activity relationship (SAR) studies. Such investigations are crucial for optimizing drug candidates and improving their efficacy and safety.

The synthetic accessibility of 1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole further underscores its significance. The compound can be readily synthesized through well-established protocols involving the reaction of appropriately substituted benzodiazoles with tetramethylboronic acid derivatives. This ease of preparation allows researchers to focus on downstream applications rather than on labor-intensive synthetic routes.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The boronic ester group enables covalent attachment to surfaces or polymers through click chemistry approaches, making it valuable for developing functional materials with specialized properties. Such materials could find applications in biotechnology, sensors, and advanced drug delivery systems.

The integration of computational methods with experimental chemistry has further enhanced the understanding and application of 1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the rational design of more potent derivatives. These computational approaches are increasingly complementing traditional high-throughput screening methods as tools for drug discovery.

Looking ahead, the future prospects for this compound are exciting. Ongoing research aims to expand its utility into new therapeutic areas by exploring novel synthetic strategies and biological assays. The combination of its well-characterized pharmacological properties and synthetic versatility positions 1-methyl-7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,3-benzodiazole as a cornerstone molecule in modern chemical biology and pharmaceutical innovation.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited